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Compound of Interest

Compound Name: 17-Hydroxyneomatrine

Cat. No.: B12379541

17-Hydroxyneomatrine: An In-depth Technical
Guide

Disclaimer: Information regarding 17-Hydroxyneomatrine is exceedingly scarce in publicly
accessible scientific literature and chemical databases. While this guide provides the limited
available data for this specific compound, much of the detailed information, particularly
concerning biological activity and experimental protocols, is based on the broader class of
matrine alkaloids. This information is provided for contextual understanding and may not be
directly applicable to 17-Hydroxyneomatrine.

Introduction

17-Hydroxyneomatrine is a tetracyclic quinolizidine alkaloid, a class of natural products
primarily isolated from plants of the Sophora genus. While its specific biological activities and
physicochemical properties are not well-documented, its structural similarity to other matrine-
type alkaloids, such as matrine and oxymatrine, suggests potential pharmacological relevance.
This guide aims to consolidate the known information on 17-Hydroxyneomatrine and provide
a broader overview based on related compounds for researchers, scientists, and drug
development professionals.

Physical and Chemical Properties
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Detailed experimental data for the physical and chemical properties of 17-Hydroxyneomatrine
are not readily available. The following table summarizes the basic information that has been
identified. For context, some properties of the related, well-studied matrine alkaloid, matrine,
are included where available, but should not be assumed to be representative of 17-
Hydroxyneomatrine.

Property 17-Hydroxyneomatrine Matrine (for comparison)
Molecular Formula C15H24N202 C15H24N20

Molecular Weight 264.36 g/mol 248.36 g/mol

CAS Number 2306139-04-6 519-02-8

Appearance Solid[1] White crystalline powder
Melting Point Data not available 76 °C

Boiling Point Data not available 223 °C (1.33 kPa)

Soluble in water, ethanol,
Solubility Data not available chloroform; Sparingly soluble

in ether, petroleum ether

Specific NMR, IR, and MS data
Spectral Data Data not available are available in various
databases.

Biological Activity and Potential Sighaling Pathways
of Matrine Alkaloids

Specific biological activities and mechanisms of action for 17-Hydroxyneomatrine have not
been reported. However, the broader class of matrine alkaloids exhibits a wide range of
pharmacological effects, including anti-inflammatory, anti-tumor, and anti-viral activities.[2][3]
These effects are often attributed to the modulation of various signaling pathways.

Research on matrine and related compounds suggests involvement in pathways such as:
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o PIBK/AKT/mTOR Pathway: Matrine has been shown to inhibit this pathway, which is crucial
for cell proliferation and survival, in various cancer cell lines.[2]

» NF-kB Signaling Pathway: Inhibition of the NF-kB pathway by matrine alkaloids contributes
to their anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.[4]

e TGF-B/Smad Pathway: Matrine can modulate this pathway, which is involved in fibrosis,
suggesting potential anti-fibrotic applications.[2]

o JAK/STAT Signaling Pathway: This pathway, involved in immune responses and cell growth,
is another target of matrine alkaloids.[2]

» Apoptosis Pathways: Matrine alkaloids have been observed to induce apoptosis in cancer
cells through the regulation of Bcl-2 family proteins and caspases.[5]

Based on the known activities of related compounds, a generalized potential signaling pathway
for matrine alkaloids is depicted below.
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Generalized signaling pathways of matrine alkaloids.

Experimental Protocols

Due to the absence of published research specifically on 17-Hydroxyneomatrine, detailed
experimental protocols for its isolation, purification, and analysis are not available. However,
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general methodologies used for other matrine alkaloids can be adapted.

General Isolation and Purification Workflow for Matrine
Alkaloids

The following workflow outlines a typical procedure for extracting and purifying matrine-type
alkaloids from plant material.

General workflow for matrine alkaloid extraction.

Analytical Methods

Standard analytical techniques for the characterization of natural products would be applicable
to 17-Hydroxyneomatrine:

» High-Performance Liquid Chromatography (HPLC): For separation and quantification. A C18
column with a mobile phase consisting of a mixture of acetonitrile and water (with additives
like formic acid or trifluoroacetic acid) is a common starting point.

e Mass Spectrometry (MS): For molecular weight determination and structural elucidation
(e.g., LC-MS/MS).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
detailed structural determination.

« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Conclusion and Future Directions

17-Hydroxyneomatrine remains a largely uncharacterized natural product. The information
available is limited to its basic chemical identity. Based on its structural relationship to other
matrine alkaloids, it holds potential for interesting biological activities. Future research should
focus on the isolation and purification of sufficient quantities of 17-Hydroxyneomatrine to
enable comprehensive spectroscopic analysis and biological screening. Elucidating its
physicochemical properties, pharmacological activities, and mechanisms of action will be
crucial to understanding its potential as a therapeutic agent. Researchers in the field of natural
product chemistry and drug discovery are encouraged to investigate this and other minor
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alkaloids from Sophora species, as they may represent untapped sources of novel bioactive
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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